Cas no 390812-27-8 (Phenylalanine,N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]-3-hydroxy-)

• Product Name: Phenylalanine,N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]-3-hydroxy-
• CAS No: 390812-27-8
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 1505412
• Update Time: 2024-08-24

Phenylalanine,N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]-3-hydroxy-
• Phenylalanine, N-[[1-cyclohexyl-2-(3-furanyl)-1H-benzimidazol-5-yl]carbonyl]-3-hydroxy-

• Inchi： 1S/C27H27N3O5/c31-21-8-4-5-17(13-21)14-23(27(33)34)29-26(32)18-9-10-24-22(15-18)28-25(19-11-12-35-16-19)30(24)20-6-2-1-3-7-20/h4-5,8-13,15-16,20,23,31H,1-3,6-7,14H2,(H,29,32)(H,33,34)/t23-/m0/s1
• InChI Key： POLLLJSOAQSPLK-QHCPKHFHSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC(O)=C1)NC(C1=CC=C2N(C3CCCCC3)C(C3C=COC=3)=NC2=C1)=O

Computed Properties

• Exact Mass: 473.19521

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• PSA: 117.59
• pka: 3.56±0.50(Predicted)